7-(4-fluorophenyl)-4-((4-methylbenzyl)thio)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine

• IUPAC Name: 7-(4-fluorophenyl)-4-[(4-methylphenyl)methylsulfanyl]-5-phenylpyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C26H20FN3S/c1-18-7-9-19(10-8-18)16-31-26-24-23(20-5-3-2-4-6-20)15-30(25(24)28-17-29-26)22-13-11-21(27)12-14-22/h2-15,17H,16H2,1H3
• InChI Key: FTNQPRWIHQLHQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC=NC3=C2C(=CN3C4=CC=C(C=C4)F)C5=CC=CC=C5
• Molecular Formula: C26H20FN3S
• Molecular Weight: 425.5 g/mol

Description

Pyrrolo[2,3-d]pyrimidines are a class of heterocyclic compounds that have received substantial attention due to their diverse biological activities. They are often used as building blocks in medicinal chemistry.

Synthesis Analysis

The synthesis of pyrrolo[2,3-d]pyrimidine derivatives often involves multicomponent reactions. For example, one method involves a Pd-catalyzed one-pot direct ortho C–H arylation. This protocol provides a variety of biphenyl-containing pyrrolo[2,3-d]pyrimidines in good to excellent yields.

Chemical Reactions Analysis

Pyrrolo[2,3-d]pyrimidines can undergo a variety of chemical reactions, depending on their substituents. For instance, they can participate in Pd-catalyzed direct ortho C–H arylation.

Future Directions

Pyrrolo[2,3-d]pyrimidines continue to be an active area of research due to their diverse biological activities. Future research may focus on developing new synthetic methods, exploring their biological activities, and optimizing their properties for potential therapeutic applications.